2-Decyltetradecyl tetradecanoate

• CAS No.: 134134-88-6
• Molecular Formula: C38H76O2
• Molecular Weight: 565.024
• IUPAC Name: 2-decyltetradecyl tetradecanoate
• InChI: InChI=1S/C38H76O2/c1-4-7-10-13-16-19-21-23-26-29-32-35-38(39)40-36-37(33-30-27-24-18-15-12-9-6-3)34-31-28-25-22-20-17-14-11-8-5-2/h37H,4-36H2,1-3H3
• InChI Key: JIQVJJJDIGZVCM-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCC(=O)OCC(CCCCCCCCCC)CCCCCCCCCCCC
• Synonyms: Tetradecanoic acid, 2-decyltetradecyl ester

Description

2-Decyltetradecyl tetradecanoate is a synthetic organic ester with the molecular formula C₃₈H₇₆O₂ . It is a high molecular weight compound characterized by long, branched alkyl chains. Researchers can leverage this structure to investigate its physical properties and potential applications in material science. While specific research applications for this exact compound are not well-documented in the available literature, it is structurally related to other fatty acid esters like tetradecyl tetradecanoate (myristyl myristate) . Tetradecyl tetradecanoate is widely studied and utilized in industrial and cosmetic research as a non-irritating emollient and opacifying agent . It functions as a skin-conditioning agent by forming a protective, occlusive barrier on the surface, which helps to reduce moisture loss and improve skin texture . In formulations, such esters act as co-emulsifiers and texture enhancers, imparting a rich, non-greasy feel and improving the stability of emulsions . This suggests that this compound may hold significant research value for scientists developing and testing new surfactant systems, lubricants, or personal care formulations, where its branched-chain structure could offer unique performance characteristics compared to linear analogues. Researchers are advised to conduct their own thorough characterization and safety assessments for this chemical. This product is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or personal use.

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
2-Decyltetradecyl tetradecanoate*	C₃₈H₇₆O₂ (inferred)	~580 (estimated)	Branched 2-decyltetradecyl chain
Tetradecyl tetradecanoate	C₂₈H₅₆O₂	424.75	Linear tetradecyl chain
Methyl tetradecanoate	C₁₅H₃₀O₂	242.40	Methyl ester group
Phytyl tetradecanoate	C₃₄H₆₆O₂	506.89	Isoprenoid (phytyl) chain
Hexadecyl tetradecanoate	C₃₀H₆₀O₂	452.81	Linear hexadecyl chain

Key Observations :

• Branching vs.
• Chain Length : Longer alkyl chains (e.g., hexadecyl, phytyl) increase molecular weight and hydrophobicity, affecting solubility in polar solvents .

Physical Properties

Compound	Melting Point (K)	Boiling Point (K)	Enthalpy of Vaporization (ΔvapH, kJ/mol)
Methyl tetradecanoate	290–292	596.2	75.6–87.0
Tetradecyl tetradecanoate	Not reported	Not reported	Not reported
Hexadecyl tetradecanoate	Not reported	Not reported	Not reported
This compound*	Estimated lower than linear analogs	Estimated >600	Estimated higher due to larger size

Key Observations :

• Melting Point: Methyl tetradecanoate has a well-documented melting point range of 290–292 K . Branched esters like this compound likely exhibit lower melting points than linear analogs due to reduced packing efficiency .
• Boiling Point: Methyl tetradecanoate boils at 596.2 K , while this compound, with a higher molecular weight, is expected to have a significantly higher boiling point.